![molecular formula C19H28N2O5 B105434 Ethyl 3-[2-[2-(dipropylamino)ethyl]-6-nitrophenyl]-2-oxopropanoate CAS No. 91374-24-2](/img/structure/B105434.png)
Ethyl 3-[2-[2-(dipropylamino)ethyl]-6-nitrophenyl]-2-oxopropanoate
Overview
Description
Ethyl 3-[2-[2-(dipropylamino)ethyl]-6-nitrophenyl]-2-oxopropanoate is a chemical compound . It is also known as 2-[2-(Dipropylamino)ethyl]-6-nitro-oxobenzene propanoic acid ethyl ester . It is used as an intermediate in the synthesis of Ropinirole , a medication used to treat Parkinson’s disease.
Molecular Structure Analysis
The molecular formula of Ethyl 3-[2-[2-(dipropylamino)ethyl]-6-nitrophenyl]-2-oxopropanoate is C19H28N2O5 . It has a molecular weight of 364.44 .Physical And Chemical Properties Analysis
Ethyl 3-[2-[2-(dipropylamino)ethyl]-6-nitrophenyl]-2-oxopropanoate has a density of 1.127 . It has a boiling point of 484.2ºC at 760 mmHg . The melting point is not available .Scientific Research Applications
Medicine: Potential Therapeutic Agent
Ethyl 3-[2-[2-(dipropylamino)ethyl]-6-nitrophenyl]-2-oxopropanoate: has been identified as a compound of interest in medicinal chemistry. It is related to Ropinirole, a medication used to treat Parkinson’s disease, and may serve as an impurity during its synthesis . Its structural similarity suggests potential applications in the development of new therapeutic agents that target dopaminergic pathways, which could be beneficial for treating conditions like restless legs syndrome and even certain forms of depression.
Biotechnology: Enzyme Inhibition Studies
In biotechnological research, this compound could be used in enzyme inhibition studies due to its nitrophenyl group. Nitrophenyl derivatives are often used as substrates or inhibitors in enzymatic assays, which can help in understanding enzyme mechanisms or discovering new drugs .
Agriculture: Pesticide Formulation
The dipropylamino group within Ethyl 3-[2-[2-(dipropylamino)ethyl]-6-nitrophenyl]-2-oxopropanoate might be explored for its use in pesticide formulations. Compounds with similar structures have been utilized in the development of pesticides that target specific pests without harming beneficial insects or the environment .
Material Science: Organic Synthesis Intermediate
This compound could act as an intermediate in the synthesis of organic materials. Its molecular structure allows for potential modifications that could lead to the development of new polymers or coatings with unique properties, such as enhanced durability or environmental resistance .
Environmental Science: Pollution Indicator
Due to its potential to form stable nitro derivatives, Ethyl 3-[2-[2-(dipropylamino)ethyl]-6-nitrophenyl]-2-oxopropanoate could be used as an indicator in environmental pollution studies. It could help in tracking the presence of nitro compounds, which are often associated with industrial waste and can be harmful to ecosystems.
Analytical Chemistry: Chromatography Standard
In analytical chemistry, this compound’s unique structure makes it suitable as a standard in chromatographic analyses. It could be used to calibrate instruments or as a reference compound in the quantification of similar molecules in complex mixtures .
Future Directions
properties
IUPAC Name |
ethyl 3-[2-[2-(dipropylamino)ethyl]-6-nitrophenyl]-2-oxopropanoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H28N2O5/c1-4-11-20(12-5-2)13-10-15-8-7-9-17(21(24)25)16(15)14-18(22)19(23)26-6-3/h7-9H,4-6,10-14H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WOOIUFZMYXSJNR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN(CCC)CCC1=C(C(=CC=C1)[N+](=O)[O-])CC(=O)C(=O)OCC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H28N2O5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50632890 | |
Record name | Ethyl 3-{2-[2-(dipropylamino)ethyl]-6-nitrophenyl}-2-oxopropanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50632890 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
364.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 3-[2-[2-(dipropylamino)ethyl]-6-nitrophenyl]-2-oxopropanoate | |
CAS RN |
91374-24-2 | |
Record name | Ethyl 2-[2-(dipropylamino)ethyl]-6-nitro-α-oxobenzenepropanoate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=91374-24-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Ethyl 3-{2-[2-(dipropylamino)ethyl]-6-nitrophenyl}-2-oxopropanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50632890 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.